Cas no 1028371-96-1 (Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)-)

• Product Name: Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)-
• CAS No: 1028371-96-1
• MF: C₁₄H₁₇F₃N₂O₃
• MW: 318.291594266891
• CID: 5230116
• Update Time: 2025-06-13

Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)-

• Inchi： 1S/C14H17F3N2O3/c1-18-11(14(15,16)17)8-7-10(13(21)22)19-12(20)9-5-3-2-4-6-9/h2-6,10-11,18H,7-8H2,1H3,(H,19,20)(H,21,22)/t10-,11?/m0/s1
• InChI Key： NBNAWRGNXIPJPF-VUWPPUDQSA-N
• SMILES： C(O)(=O)[C@H](CCC(NC)C(F)(F)F)NC(=O)C1=CC=CC=C1

Additional information on Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)-

Comprehensive Overview of Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)- (CAS No. 1028371-96-1)

Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)- (CAS No. 1028371-96-1) is a specialized fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique trifluoromethyl group and benzoyl modification, plays a pivotal role in the development of peptide-based therapeutics and enzyme inhibitors. Its structural features make it a valuable building block for designing molecules with enhanced metabolic stability and bioavailability, addressing key challenges in modern drug discovery.

The incorporation of fluorine atoms into organic compounds, such as Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)-, is a trending strategy in medicinal chemistry. Fluorination often improves lipophilicity, membrane permeability, and resistance to oxidative degradation, aligning with the growing demand for longer-lasting drug formulations. Researchers are particularly interested in how this compound’s trifluoro moiety influences binding affinity to target proteins, a hot topic in the context of personalized medicine and cancer therapeutics.

In the realm of peptide engineering, Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)- serves as a non-natural amino acid analog. Its methylamino side chain introduces steric and electronic perturbations that can modulate peptide conformation and interactions. This property is critical for developing GPCR-targeted drugs and neurotransmitter analogs, areas where users frequently search for "fluorinated amino acids in drug design" or "peptide stability enhancement techniques." The compound’s N-benzoyl protection further expands its utility in solid-phase peptide synthesis (SPPS), a technique widely discussed in bioconjugation forums.

From a synthetic chemistry perspective, the CAS No. 1028371-96-1 highlights the compound’s reproducibility and commercial availability, addressing a common query among researchers: "Where to source fluorinated amino acid derivatives?" Suppliers often emphasize its high purity (>98%) and compatibility with automated peptide synthesizers, making it a practical choice for high-throughput screening. The compound’s stability under acidic and basic conditions also makes it suitable for post-synthetic modifications, a feature highly valued in proteomics and biomarker discovery.

Beyond pharmaceuticals, Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)- has potential applications in agrochemicals and material science. Its fluorine-rich structure could contribute to the development of environmentally persistent yet biodegradable coatings, a niche but emerging field. This aligns with searches like "sustainable fluorinated materials" or "green chemistry applications of amino acids," reflecting broader environmental concerns. However, rigorous ecotoxicological studies are needed to validate such uses, a point often raised in regulatory discussions.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques frequently referenced in user queries such as "how to analyze fluorinated peptides." The benzoyl group’s aromatic protons and the trifluoromethyl signal provide distinct spectral fingerprints, simplifying purity assessment. These analytical advantages are crucial for quality control in GMP-compliant production, a priority for contract research organizations (CROs).

In summary, Norleucine, N-benzoyl-6,6,6-trifluoro-5-(methylamino)- (CAS No. 1028371-96-1) exemplifies the intersection of fluorine chemistry and peptide science. Its multifaceted applications—from drug discovery to sustainable materials—respond to contemporary scientific and industrial demands. As research into fluorinated biomolecules accelerates, this compound is poised to remain a key player, offering answers to both fundamental and applied questions in molecular design.